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molecular formula C30H20Cl3F2N3O4S B567698 N-(3-(5-(4-chlorophenyl)-1-(2,6-dichlorobenzoyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide CAS No. 1262985-23-8

N-(3-(5-(4-chlorophenyl)-1-(2,6-dichlorobenzoyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide

Cat. No. B567698
CAS RN: 1262985-23-8
M. Wt: 662.914
InChI Key: PPUPUTQAJAIAIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09150570B2

Procedure details

Compound 7 (800 g; 1.44 mol) and dimethylamino pyridine (7.2 g; 0.059 mol), under nitrogen, were added to a 5 L three-necked-round bottom flask cooled in an ice water bath. Anhydrous pyridine (1.8 L) was charged and the mixture was stirred at 10-15° C. until a homogeneous solution was obtained. Propane-1-sulfonyl chloride (308 g; 2.16 mol) was added drop-wise from an addition funnel while keeping the reaction temperature <20° C. and the reaction mixture was stirred at 20-25° C. for 3 h. The reaction mixture was added to a mixture of 2-methyl-THF (7 L) and water (10 L) in a flask and the organic layer was separated, washed with 1N HCl (2 L) followed by brine (2 L), and dried. The residue was azeotroped with toluene to remove the residual water to provide crude compound 9 (1116.4 g) which was used in the next step without purification.
Name
Compound 7
Quantity
800 g
Type
reactant
Reaction Step One
Name
dimethylamino pyridine
Quantity
7.2 g
Type
catalyst
Reaction Step One
Name
pyridine
Quantity
1.8 L
Type
reactant
Reaction Step Two
Name
Propane-1-sulfonyl chloride
Quantity
308 g
Type
reactant
Reaction Step Three
Name
2-methyl-THF
Quantity
7 L
Type
reactant
Reaction Step Four
Name
water
Quantity
10 L
Type
solvent
Reaction Step Four
Name
crude compound 9

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([F:37])=[C:4]([C:9]([C:11]2[C:19]3[C:14](=[N:15][CH:16]=[C:17]([C:20]4[CH:25]=[CH:24][C:23]([Cl:26])=[CH:22][CH:21]=4)[CH:18]=3)[N:13]([C:27](=[O:36])[C:28]3[C:33]([Cl:34])=[CH:32][CH:31]=[CH:30][C:29]=3[Cl:35])[CH:12]=2)=[O:10])[C:5]([F:8])=[CH:6][CH:7]=1.N1C=CC=CC=1.[CH2:44]([S:47](Cl)(=[O:49])=[O:48])[CH2:45][CH3:46].CC1CCCO1>CN(C1C=CC=CN=1)C.O>[Cl:26][C:23]1[CH:22]=[CH:21][C:20]([C:17]2[CH:18]=[C:19]3[C:11]([C:9]([C:4]4[C:3]([F:37])=[C:2]([NH:1][S:47]([CH2:44][CH2:45][CH3:46])(=[O:49])=[O:48])[CH:7]=[CH:6][C:5]=4[F:8])=[O:10])=[CH:12][N:13]([C:27](=[O:36])[C:28]4[C:33]([Cl:34])=[CH:32][CH:31]=[CH:30][C:29]=4[Cl:35])[C:14]3=[N:15][CH:16]=2)=[CH:25][CH:24]=1

Inputs

Step One
Name
Compound 7
Quantity
800 g
Type
reactant
Smiles
NC=1C(=C(C(=CC1)F)C(=O)C1=CN(C2=NC=C(C=C21)C2=CC=C(C=C2)Cl)C(C2=C(C=CC=C2Cl)Cl)=O)F
Name
dimethylamino pyridine
Quantity
7.2 g
Type
catalyst
Smiles
CN(C)C1=NC=CC=C1
Step Two
Name
pyridine
Quantity
1.8 L
Type
reactant
Smiles
N1=CC=CC=C1
Step Three
Name
Propane-1-sulfonyl chloride
Quantity
308 g
Type
reactant
Smiles
C(CC)S(=O)(=O)Cl
Step Four
Name
2-methyl-THF
Quantity
7 L
Type
reactant
Smiles
CC1OCCC1
Name
water
Quantity
10 L
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
12.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 10-15° C. until a homogeneous solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled in an ice water bath
CUSTOM
Type
CUSTOM
Details
was obtained
CUSTOM
Type
CUSTOM
Details
the reaction temperature <20° C.
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred at 20-25° C. for 3 h
Duration
3 h
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
WASH
Type
WASH
Details
washed with 1N HCl (2 L)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
The residue was azeotroped with toluene
CUSTOM
Type
CUSTOM
Details
to remove the residual water

Outcomes

Product
Name
crude compound 9
Type
product
Smiles
ClC1=CC=C(C=C1)C=1C=C2C(=NC1)N(C=C2C(=O)C=2C(=C(C=CC2F)NS(=O)(=O)CCC)F)C(C2=C(C=CC=C2Cl)Cl)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1116.4 g
YIELD: CALCULATEDPERCENTYIELD 116.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.